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Compound of Interest

N-ethyl-2-nitro-5-(1-
Compound Name:
piperazinyl)aniline

Cat. No.: B4087713

The compound 5-(1-piperazinyl)-N-ethyl-2-nitroaniline represents a specific molecular
architecture of interest in medicinal chemistry and materials science. While this exact N-ethyl
derivative is not extensively cataloged in commercial databases, its core structure, 2-nitro-5-
(piperazin-1-yl)aniline, is a well-established chemical intermediate. This guide provides a
comprehensive technical overview of this class of compounds, synthesizing data from closely
related and commercially available analogs to build a predictive profile of the target molecule.
By understanding the synthesis, properties, and applications of its parent compounds and
substituted variants, researchers can effectively approach the design and execution of studies
involving 5-(1-piperazinyl)-N-ethyl-2-nitroaniline.

The strategic combination of a nitroaniline scaffold with a piperazine moiety imparts unique
electronic and physicochemical properties, making these compounds valuable starting points
for the development of novel therapeutics and functional materials. The piperazine ring, a
common pharmacophore, offers a site for further functionalization to modulate solubility,
basicity, and target engagement. The nitroaniline core, with its electron-withdrawing nitro group,
is a key precursor for the synthesis of benzimidazoles and other heterocyclic systems of
significant biological interest.

This guide will delve into the nomenclature, chemical properties, a proposed synthetic pathway,
and potential applications of 5-(1-piperazinyl)-N-ethyl-2-nitroaniline, grounded in the
established chemistry of its structural relatives.
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Nomenclature and Synonyms: Establishing a Clear
Identity

To ensure clarity in scientific communication, it is crucial to define the nomenclature of the
target compound and its relevant analogs.

The systematic IUPAC name for the target compound is N-ethyl-2-nitro-5-(piperazin-1-
ylaniline.

Due to the limited specific data on this compound, this guide will draw insights from the
following closely related and well-documented molecules:

5-(4-Methylpiperazin-1-yl)-2-nitroaniline: A commercially available analog where the
piperazine nitrogen is substituted with a methyl group.[1][2][3][4]

o 5-(4-Ethylpiperazin-1-yl)-2-nitroaniline: Another commercially available analog with an ethyl
group on the distal piperazine nitrogen.[5][6]

o 2-Nitro-5-(1-piperazinyl)aniline: The parent amine, lacking substitution on the distal
piperazine nitrogen.[7]

o N-Ethyl-2-nitroaniline: This compound features the N-ethyl aniline core but lacks the
piperazine substituent.[8][9][10]

A comprehensive list of synonyms and identifiers for these key analogs is provided in the table
below.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.lookchem.com/casno23491-48-7.html
https://www.yzqyyykj.com/products/detail/2.html
https://www.echemi.com/produce/pr2602061063-5-4-methylpiperazin-1-yl-2-nitroaniline-high-quality.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H55-1-35.pdf
https://www.bldpharm.com/products/23470-40-8.html
https://www.bldpharm.com/products/1509397-22-1.html
https://www.chemicalbook.com/synthesis/2-nitro-5-1-piperazinyl-aniline.htm
https://www.fishersci.com/store/msds?partNumber=AAH5514806&productDescription=N-ETHYL-2-NITROANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://buildingblock.bocsci.com/product/n-ethyl-2-nitroaniline-cas-10112-15-9-9063.html
http://en.atomaxchem.com/10112-15-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4087713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Compound Molecular Molecular
Synonyms CAS Number .
Name Formula Weight ( g/mol )
1-(3-Amino-4-
5-(4- nitrophenyl)-4-
Methylpiperazin- methylpiperazine
yiPIP yiPip 23491-48-7 C11H16N402 236.27
1-yl)-2- ; 5-(4-
nitroaniline Methylpiperazino
)-2-nitroaniline
5-(4-
Ethylpiperazin-1- N/A 23470-40-8 C12H18N402 250.30
yl)-2-nitroaniline
2-Nitro-5-(1- ] )
] ) . 5-(Piperazin-1-
piperazinyl)anilin ] - 96103-52-5 C10H14N402 222.24
yl)-2-nitroaniline
e
N-Ethyl-2-
) - N/A 10112-15-9 C8H10N202 166.18
nitroaniline

Proposed Synthesis of N-ethyl-2-nitro-5-(piperazin-
1-yl)aniline: A Logical Approach

The synthesis of N-ethyl-2-nitro-5-(piperazin-1-yl)aniline can be logically approached through a
nucleophilic aromatic substitution (SNAr) reaction. This common and reliable method is well-
documented for the synthesis of related piperazinyl-nitroaniline compounds.[7][11] The
proposed pathway involves the reaction of a suitable N-ethyl-halo-nitroaniline with piperazine.

The causality behind this experimental choice lies in the electron-withdrawing nature of the
nitro group, which activates the aromatic ring towards nucleophilic attack by the piperazine
amine. The halogen at the 5-position serves as a good leaving group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cas 23491-48-7,5-(4-Methylpiperazin-1-yl)-2-nitroaniline | lookchem [lookchem.com]

2. Reputable Factory Supply 99% Pure 5-(4-Methylpiperazin-1-yl)-2-nitroaniline 23491-48-7
with Efficient Transportation [yzqyyykj.com]

3. echemi.com [echemi.com]
4. synquestlabs.com [synquestlabs.com]
5. 23470-40-8|5-(4-Ethylpiperazin-1-yl)-2-nitroaniline|BLD Pharm [bldpharm.com]

6. 1509397-22-1|3-(4-Ethylpiperazin-1-yl)-N-methyl-5-nitroaniline| BLD Pharm
[bldpharm.com]
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7. 2-Nitro-5-(1-piperazinyl)aniline synthesis - chemicalbook [chemicalbook.com]

8. fishersci.com [fishersci.com]

9. buildingblock.bocsci.com [buildingblock.bocsci.com]
e 10. N-ETHYL-2-NITROANILINE | CAS:10112-15-9 | Atomaxchem [en.atomaxchem.com]
e 11. benchchem.com [benchchem.com]

e To cite this document: BenchChem. [Introduction: Navigating the Landscape of Substituted
Nitroanilines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4087713#5-1-piperazinyl-n-ethyl-2-nitroaniline-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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